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Compound of Interest

Compound Name: Cyclopentadecanone

Cat. No.: B167302

Introduction

Cyclopentadecanone, a macrocyclic musk, is a synthetic fragrance ingredient valued for its
persistent and warm musk scent.[1] Its chemical and physical properties, including high stability
and a distinct mass spectral profile, make it an excellent candidate for use as an internal
standard in analytical chemistry. This document provides detailed application notes and
protocols for the use of Cyclopentadecanone as an internal standard for the quantitative
analysis of other fragrance compounds by Gas Chromatography-Mass Spectrometry (GC-MS).

Cyclopentadecanone is particularly well-suited for the analysis of other macrocyclic,
polycyclic, or nitro-musk compounds in complex matrices such as cosmetics, personal care
products, and environmental samples.[2][3] The use of an internal standard is crucial for
correcting variations in sample preparation, injection volume, and instrument response, thereby
improving the accuracy and precision of quantitative results.[4]

Physicochemical Properties of Cyclopentadecanone

A thorough understanding of the physicochemical properties of Cyclopentadecanone is
essential for its effective use as an analytical standard.
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Property Value Reference
Chemical Formula C1s5H280 [5]
Molecular Weight 224.38 g/mol [5]
CAS Number 502-72-7 [5]
Appearance White to off-white crystalline 5]
solid
Melting Point 63-67 °C [5]
Boiling Point 333.3 °C at 760 mmHg [5]

Soluble in organic solvents
Solubility (e.g., ethanol, acetone, [6]

hexane)

Application: Quantification of Galaxolide in a Cream
Base

This protocol outlines the use of Cyclopentadecanone as an internal standard for the
quantification of Galaxolide (HHCB), a common polycyclic musk, in a cosmetic cream matrix.

Principle

A known amount of Cyclopentadecanone (internal standard) is added to the cream sample

containing an unknown quantity of Galaxolide (analyte). The sample is then extracted, and the
extract is analyzed by GC-MS. The ratio of the peak area of the analyte to the peak area of the
internal standard is used to determine the concentration of the analyte from a calibration curve.

[4]

Materials and Reagents

¢ Cyclopentadecanone (Internal Standard, IS): Analytical standard grade (=98% purity)
o Galaxolide (Analyte): Analytical standard grade (=98% purity)

» Solvents: Hexane, Acetone (HPLC grade or equivalent)
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e Anhydrous Sodium Sulfate

o Cream Base: A cosmetic cream product known to be free of Galaxolide and
Cyclopentadecanone.

e Laboratory Equipment: Volumetric flasks, pipettes, vials with PTFE-lined caps, vortex mixer,
centrifuge, ultrasonic bath.

Experimental Protocols

3.1. Preparation of Stock and Standard Solutions

¢ Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 25 mg of
Cyclopentadecanone and dissolve it in hexane in a 25 mL volumetric flask to obtain a
concentration of 1000 pg/mL.

e Analyte Stock Solution (Analyte Stock): Accurately weigh approximately 25 mg of Galaxolide
and dissolve it in hexane in a 25 mL volumetric flask to obtain a concentration of 1000
pg/mL.

o Calibration Standards: Prepare a series of calibration standards by adding appropriate
volumes of the Analyte Stock solution to volumetric flasks and diluting with hexane. To each
calibration standard, add a constant amount of the IS Stock solution to achieve a final IS
concentration of 10 pg/mL. A typical calibration range for Galaxolide is 1-100 pg/mL.[2]

3.2. Sample Preparation
o Accurately weigh approximately 1 g of the cream sample into a 15 mL centrifuge tube.

o Spike the sample with 100 pL of the 100 pug/mL Cyclopentadecanone internal standard
working solution.

e Add 5 mL of a hexane:acetone (1:1, v/v) mixture to the tube.
» Vortex for 2 minutes to ensure thorough mixing.

e Place the tube in an ultrasonic bath for 15 minutes.
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e Centrifuge at 4000 rpm for 10 minutes.

o Carefully transfer the supernatant (organic layer) to a clean tube containing anhydrous
sodium sulfate to remove any residual water.

e The extract is now ready for GC-MS analysis.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample Preparation Workflow

1. Weigh 1g of Cream Sample

'

2. Spike with Cyclopentadecanone (IS)

'

3. Add Hexane:Acetone (1:1)

'

4. Vortex for 2 min

'

5. Ultrasonicate for 15 min

'

6. Centrifuge at 4000 rpm

'

7. Transfer Supernatant

y
8. Dry with Na2SO4

9. GC-MS Analysis

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Data Analysis Workflow
for samples

for standards Determine Analyte Concentration
Plot Calibration Curve Perform Linear Regression in Sample

Calculate Area Ratio
(Analyte/IS)

Integrate Peak Areas
(Analyte & IS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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